1-Butylamine
1-Butylamine
N-butylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 10°F. Less dense (6.2 lb / gal) than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
1-Butylamine, also known as 1-aminobutane or N-C4H9NH2, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1-Butylamine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 1-Butylamine has been primarily detected in feces. Within the cell, 1-butylamine is primarily located in the cytoplasm. 1-Butylamine is an ammonia and fishy tasting compound that can be found in a number of food items such as garden tomato, alcoholic beverages, milk and milk products, and soy bean. This makes 1-butylamine a potential biomarker for the consumption of these food products.
Butylamine is a colourless liquid which acquires a yellow colour upon storage in air. It is one of the four isomeric amines of butane. It is known to have the fishy, ammonia-like odor common to amines.
